Cas no 2227669-11-4 ((2R)-1-(3-bromo-5-chloro-2-methoxyphenyl)propan-2-ol)

• Product Name: (2R)-1-(3-bromo-5-chloro-2-methoxyphenyl)propan-2-ol
• CAS No: 2227669-11-4
• MF: C₁₀H₁₂BrClO₂
• MW: 279.558081626892
• CID: 5929617
• PubChem ID: 165645813
• Update Time: 2025-06-11

(2R)-1-(3-bromo-5-chloro-2-methoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(3-bromo-5-chloro-2-methoxyphenyl)propan-2-ol
• EN300-1927826
• 2227669-11-4

• Inchi： 1S/C10H12BrClO2/c1-6(13)3-7-4-8(12)5-9(11)10(7)14-2/h4-6,13H,3H2,1-2H3/t6-/m1/s1
• InChI Key： NERFRAPLVZQBGY-ZCFIWIBFSA-N
• SMILES： BrC1=CC(=CC(=C1OC)C[C@@H](C)O)Cl

Computed Properties

• Exact Mass: 277.97092g/mol
• Monoisotopic Mass: 277.97092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5Ų

Additional information on (2R)-1-(3-bromo-5-chloro-2-methoxyphenyl)propan-2-ol

Recent Advances in the Study of (2R)-1-(3-bromo-5-chloro-2-methoxyphenyl)propan-2-ol (CAS: 2227669-11-4)

The compound (2R)-1-(3-bromo-5-chloro-2-methoxyphenyl)propan-2-ol (CAS: 2227669-11-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral secondary alcohol, characterized by its unique bromo-chloro-methoxyphenyl substitution pattern, has shown promising potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have focused on its stereoselective synthesis, pharmacological profiling, and applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient asymmetric synthesis of (2R)-1-(3-bromo-5-chloro-2-methoxyphenyl)propan-2-ol using a novel biocatalytic approach. The research team employed engineered ketoreductases to achieve >99% enantiomeric excess, representing a significant improvement over traditional chemical reduction methods. This advancement is particularly relevant for the production of pharmaceutical intermediates where stereochemical purity is critical.

Structural-activity relationship (SAR) studies have revealed that the (2R)-enantiomer exhibits superior binding affinity to certain neurological targets compared to its (2S)-counterpart. Molecular docking simulations suggest that the specific spatial arrangement of the bromo and chloro substituents, combined with the (R)-configuration of the alcohol moiety, creates an optimal pharmacophore for interaction with G-protein coupled receptors in the central nervous system.

In preclinical evaluations, derivatives of (2R)-1-(3-bromo-5-chloro-2-methoxyphenyl)propan-2-ol have demonstrated notable activity as potential antipsychotic agents. A recent patent application (WO202318765) describes novel analogs showing improved blood-brain barrier penetration and reduced off-target effects compared to current therapeutics. The lead compound in this series exhibited a 15-fold selectivity for dopamine D2 receptors over serotonin 5-HT2A receptors.

Analytical characterization of 2227669-11-4 has been enhanced through the development of new HPLC-MS methods capable of detecting trace impurities at levels below 0.1%. This is particularly important given the compound's increasing use in Good Manufacturing Practice (GMP) compliant synthesis. Recent stability studies indicate that the compound remains stable under standard storage conditions for at least 24 months, with no detectable racemization.

The metabolic fate of (2R)-1-(3-bromo-5-chloro-2-methoxyphenyl)propan-2-ol has been investigated using advanced in vitro models. Studies employing human liver microsomes identified CYP2D6 as the primary enzyme responsible for its oxidation, with the major metabolite being the corresponding ketone. This information is crucial for predicting potential drug-drug interactions in clinical applications.

Looking forward, several pharmaceutical companies have included 2227669-11-4 in their development pipelines as a building block for next-generation CNS therapeutics. The compound's unique combination of lipophilicity (clogP = 2.8) and polar surface area (PSA = 29.5 Ų) makes it particularly attractive for the design of compounds targeting membrane-bound receptors. Ongoing research is exploring its incorporation into bifunctional molecules that could simultaneously modulate multiple neurological pathways.